Ethyl 4-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-3-oxobutanoate

• IUPAC Name: ethyl 4-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-3-oxobutanoate
• InChI: InChI=1S/C17H15FN4O3S/c1-2-25-15(24)7-13(23)9-26-17-14-8-21-22(16(14)19-10-20-17)12-5-3-11(18)4-6-12/h3-6,8,10H,2,7,9H2,1H3
• InChI Key: FPFXTGLMKRJRAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)CSC1=NC=NC2=C1C=NN2C3=CC=C(C=C3)F
• Molecular Formula: C17H15FN4O3S
• Molecular Weight: 374.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the combination of appropriate starting materials through chemical reactions. While the exact synthetic route may vary, it typically includes steps such as condensation, cyclization, and esterification. Researchers have designed and synthesized this compound to target CDK2 (cyclin-dependent kinase 2), a protein involved in cell cycle regulation and a promising target for cancer treatment.

Molecular Structure Analysis

The crystal structure of this compound reveals its three-dimensional arrangement, which influences its interactions with biological targets.

Scientific Research Applications

Synthesis and Antibacterial Evaluation

Ethyl 4-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-3-oxobutanoate and its derivatives are explored for their synthesis and potential applications, especially in the domain of antibacterial agents. Research has delved into creating new heterocyclic compounds containing sulfonamido moieties, suitable for antibacterial purposes. For example, a study focused on the synthesis of novel heterocyclic compounds, revealing eight compounds with high antibacterial activities, indicating the potential of such compounds in developing new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Antimicrobial Activity

Further investigations into pyrazolo[3,4-d]pyrimidin derivatives have shown significant antimicrobial activity. A study synthesized pyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-4-one derivatives, which were then evaluated for their antibacterial and antifungal activities. The results indicated that all compounds exhibited significant antimicrobial activity, suggesting their utility in combating microbial infections (Khobragade et al., 2010).

Antioxidant Properties

The antioxidant properties of pyrazole derivatives have also been explored. A novel pyrazole derivative, Ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate, was synthesized and characterized, demonstrating significant antioxidant susceptibilities through DPPH and hydroxyl radical scavenging methods. This indicates the potential of such compounds in applications requiring antioxidant properties (Naveen et al., 2021).

Mechanism of Action

Target of Action

The primary target of Ethyl 4-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-3-oxobutanoate is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, specifically the transition from the G1 phase to the S phase .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . The inhibition of CDK2 leads to a halt in the cell cycle progression, preventing cells from moving from the G1 phase to the S phase . This results in the inhibition of cell proliferation, particularly in cancer cells .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle pathway. CDK2 is responsible for phosphorylating key components necessary for cell proliferation . By inhibiting CDK2, this compound disrupts the normal progression of the cell cycle, leading to a halt in cell proliferation .

Pharmacokinetics

These properties can help predict the observed antitumor activity .

Result of Action

The result of the action of this compound is a significant inhibition of cell proliferation. It has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values in the nanomolar range . This compound also induces apoptosis within HCT cells .